Cas no 467-57-2 (Spirost-5-en-12-one,3-hydroxy-, (3b,25S)-(9CI))

• Product Name: Spirost-5-en-12-one,3-hydroxy-, (3b,25S)-(9CI)
• CAS No: 467-57-2
• MF: C₂₇H₄₀O₄
• MW: 428.604108810425
• CID: 332159
• Update Time: 2024-02-29

Spirost-5-en-12-one,3-hydroxy-, (3b,25S)-(9CI) Chemical and Physical Properties

Names and Identifiers

• Spirost-5-en-12-one,3-hydroxy-, (3b,25S)-(9CI)
• neobotogenin
• Correllogenin(6CI,7CI)
• Spiro[8H-naphth[2',1':4,5]indeno[2,1-b]furan-8,2'-[2H]pyran],spirost-5-en-12-one deriv.
• Spirost-5-en-12-one, 3b-hydroxy-, (25S)- (8CI)
• (25S)-3β-Hydroxyspirost-5-en-12-one
• Correllogenin

• Inchi： 1S/C27H40O4/c1-15-7-10-27(30-14-15)16(2)24-22(31-27)12-21-19-6-5-17-11-18(28)8-9-25(17,3)20(19)13-23(29)26(21,24)4/h5,15-16,18-22,24,28H,6-14H2,1-4H3/t15-,16-,18-,19+,20-,21-,22-,24-,25-,26+,27+/m0/s1
• InChI Key： UVLDESQWQRMYKD-FOWCCNIQSA-N
• SMILES： O1[C@]2(C([H])([H])C([H])([H])[C@]([H])(C([H])([H])[H])C([H])([H])O2)[C@@]([H])(C([H])([H])[H])[C@@]2([H])[C@]1([H])C([H])([H])[C@@]1([H])[C@]3([H])C([H])([H])C([H])=C4C([H])([H])[C@]([H])(C([H])([H])C([H])([H])[C@]4(C([H])([H])[H])[C@@]3([H])C([H])([H])C([C@@]12C([H])([H])[H])=O)O[H]

Computed Properties

• Exact Mass: 428.293
• Monoisotopic Mass: 428.293
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 0
• Complexity: 820
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids